Cas no 1067-25-0 (n-Propyltrimethoxysilane)

• Product name: n-Propyltrimethoxysilane
• CAS No: 1067-25-0
• MF: C₆H₁₆O₃SI
• MW: 164.28
• MDL: MFCD00043026
• CID: 40607
• PubChem ID: 87577534

n-Propyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

• n-Propyltrimethoxysilane
• Trimethoxy-n-propylsilane
• Trimethoxypropylsilane
• Propyltrimethoxy silane
• Trimethoxy(propyl)silane
• JH-N313
• n-Propyltrimethoxysilane (Trimethoxypropylsilane)
• CP0810
• Dynasylan PTMO
• trimethoxypropyl-silan
• TriMethoxy(propyl)sila
• Trimethoxysilylpropane
• Silane, trimethoxypropyl-
• Propyltrimethoxysilane
• P 810
• F71230
• T72C7N9XO2
• N 313
• SILAN 103
• FS-3835
• NCGC00248226-01
• FT-0633268
• EC 213-926-7
• MFCD00043026
• AY 43-203M
• KBM 3033
• CHEMBL3183202
• Z 6265
• NCGC00254853-01
• NS00042729
• T1801
• Trimethypropyltrimethoxysilane
• DTXSID6042494
• Tox21_300951
• UNII-T72C7N9XO2
• DYNASYLAN BSM
• JH-N 313
• propyl-trimethoxy-silane
• SCHEMBL35169
• propyl-trimethoxysilane
• 1067-25-0
• S14125
• Q27289754
• Trimethoxy(propyl)silane, 97%
• EINECS 213-926-7
• CAS-1067-25-0
• AKOS015901585
• DTXCID4022494
• DB-040702
• 3-(trimethoxysilyl)propyl
• DTXSID501348957
• PTMS cpd
• 1962942-06-8
• Silane, trimethoxypropyl
• nPropyltrimethoxysilane

• MDL： MFCD00043026
• Inchi： 1S/C6H16O3Si/c1-5-6-10(7-2,8-3)9-4/h5-6H2,1-4H3
• InChI Key： HQYALQRYBUJWDH-UHFFFAOYSA-N
• SMILES： CCC[Si](OC)(OC)OC
• BRN： 2070458

Computed Properties

• Exact Mass: 164.08700
• Monoisotopic Mass: 164.08687090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Topological Polar Surface Area: 27.7Ų
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless transparent liquid.
• Density: 0.932 g/mL at 25 °C(lit.)
• Boiling Point: 142 °C(lit.)
• Flash Point: Fahrenheit: 96.8 ° f < br / > Celsius: 36 ° C < br / >
• Refractive Index: n20/D 1.391(lit.)
• Water Partition Coefficient: Reacts with water.
• Stability/Shelf Life: Stable, but reacts with moisture. Flammable. Incompatible with strong oxidizing agents, acids, alcohols, bases, water.
• PSA: 27.69000
• LogP: 1.27450
• Vapor Pressure: 0.15 psi ( 20 °C)
• Solubility: Soluble in a variety of organic solvents
• Sensitiveness: Moisture Sensitive

n-Propyltrimethoxysilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-36
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Hazard Level：3
• HazardClass：3
• Risk Phrases：R10; R36/37/38
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Safety Term：3
• Packing Group：III

n-Propyltrimethoxysilane Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on n-Propyltrimethoxysilane

Professional Introduction to N-Propyltrimethoxysilane (CAS No. 1067-25-0)

N-Propyltrimethoxysilane, with the chemical formula C₇H₁₆O₃Si and CAS number 1067-25-0, is a versatile organosilicon compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its trimethoxy functionality, serves as a crucial intermediate in the synthesis of various silane-based materials, including coatings, adhesives, and specialty chemicals. Its unique structural properties make it particularly valuable in applications where surface modification and cross-linking are essential.

The primary use of N-Propyltrimethoxysilane lies in its ability to act as a coupling agent, facilitating the bonding between inorganic and organic materials. This property is particularly useful in the development of advanced materials such as nanocomposites and hybrid polymers. In recent years, researchers have been exploring its potential in the creation of novel drug delivery systems, where its silanol groups can be strategically incorporated to enhance stability and bioavailability.

One of the most compelling aspects of N-Propyltrimethoxysilane is its reactivity. The trimethoxy groups can undergo hydrolysis to form silanol (-Si-OH) groups, which can then participate in further reactions such as condensation or amination. This reactivity has been leveraged in the synthesis of organosilicon polymers, where controlled cross-linking is necessary to achieve desired mechanical and thermal properties. The compound's ability to form stable silicon-oxygen bonds makes it an excellent candidate for applications requiring high thermal resistance and chemical durability.

In the realm of pharmaceuticals, N-Propyltrimethoxysilane has been investigated for its potential role in enhancing the solubility and permeability of poorly water-soluble drugs. By modifying the surface properties of drug carriers, this compound can improve drug release profiles and target specificity. Recent studies have demonstrated its efficacy in formulating micelles and liposomes that exhibit improved pharmacokinetic properties when administered orally or intravenously.

The industrial applications of N-Propyltrimethoxysilane are equally diverse. In the field of coatings, it is used to develop water-repellent and hydrophobic surfaces by reacting with hydroxyl-functionalized substrates. This property is particularly valuable in protective coatings for metals and plastics, where resistance to moisture and environmental degradation is critical. Additionally, its role in creating self-healing surfaces has been explored, where damaged areas can be repaired autonomously through catalytic reactions involving residual silanol groups.

From an environmental perspective, the use of N-Propyltrimethoxysilane aligns with the growing demand for sustainable chemistry solutions. Its biodegradability and low toxicity profile make it an attractive alternative to traditional synthetic methods that rely on more hazardous reagents. Furthermore, its compatibility with green chemistry principles has led to innovations in solvent-free reactions and catalytic processes that minimize waste generation.

The future prospects of N-Propyltrimethoxysilane are promising, with ongoing research focusing on expanding its utility in advanced materials and drug delivery systems. Innovations such as photoreactive silanes and stimuli-responsive polymers are being developed by incorporating this compound into novel formulations. These advancements hold the potential to revolutionize fields ranging from medical diagnostics to smart materials engineering.

In conclusion, N-Propyltrimethoxysilane (CAS No. 1067-25-0) is a multifunctional organosilicon compound with broad applications across multiple industries. Its unique chemical properties make it indispensable in the synthesis of advanced materials and pharmaceutical formulations. As research continues to uncover new ways to harness its potential, this compound is poised to play an increasingly significant role in shaping the future of chemical innovation.